Cas no 105594-11-4 ([1,2'-Bi-1H-benzimidazole]-2-sulfonic acid)

• Product Name: [1,2'-Bi-1H-benzimidazole]-2-sulfonic acid
• CAS No: 105594-11-4
• MF: C₁₄H₁₀N₄O₃S
• MW: 314.319200992584
• CID: 1157277
• PubChem ID: 71333634
• Update Time: 2025-04-20

[1,2'-Bi-1H-benzimidazole]-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• [1,2'-Bi-1H-benzimidazole]-2-sulfonic acid
• 1-(1H-benzimidazol-2-yl)benzimidazole-2-sulfonic acid
• 1'H-[1,2'-Bibenzo[d]imidazole]-2-sulfonic acid
• 1'H-[1,2'-Bibenzimidazole]-2-sulfonic acid
• DTXSID50761856
• 105594-11-4

• Inchi： 1S/C14H10N4O3S/c19-22(20,21)14-17-11-7-3-4-8-12(11)18(14)13-15-9-5-1-2-6-10(9)16-13/h1-8H,(H,15,16)(H,19,20,21)
• InChI Key： RCLKOXQUYSGLBT-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1C1=NC2C=CC=CC=2N1)(=O)(=O)O

Computed Properties

• Exact Mass: 314.0475
• Monoisotopic Mass: 314.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 100.87